What are the physical and chemical properties of 5-Bromo-2-methoxyphenylboronic acid?
What are the physical and chemical properties of 5-Bromo-2-methoxyphenylboronic acid?
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 5-Bromo-2-methoxyphenylboronic acid (CAS No. 89694-45-1). An essential building block in modern organic synthesis, this organoboron compound is particularly valued for its role in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, for the formation of carbon-carbon bonds. This document furnishes detailed information on its structural and physicochemical characteristics, alongside established experimental protocols for its application and analysis. The intended audience for this guide includes researchers, scientists, and professionals engaged in drug discovery and development, and materials science.
Chemical and Physical Properties
5-Bromo-2-methoxyphenylboronic acid is a white to light yellow crystalline powder at room temperature.[1] It is an organoboron compound characterized by a boronic acid functional group attached to a substituted phenyl ring, which also bears a bromine atom and a methoxy group.[2] These functionalities contribute to its unique reactivity and solubility profile. While soluble in polar organic solvents, its solubility in water is limited.[3][4]
Identifiers and General Properties
| Property | Value | Reference(s) |
| CAS Number | 89694-45-1 | [1][2] |
| Molecular Formula | C₇H₈BBrO₃ | [1][2] |
| Molecular Weight | 230.85 g/mol | [1][2] |
| Appearance | White to light yellow crystalline powder | [1] |
| Melting Point | 130-135 °C | [2] |
| Boiling Point | 378.7 °C at 760 mmHg (Predicted) | |
| pKa | ~8.5 (Estimated based on substituted phenylboronic acids) | |
| Solubility | Soluble in polar organic solvents | [5] |
Spectroscopic Data Summary
| Spectroscopy | Expected Features |
| ¹H NMR | Aromatic protons (multiple signals), methoxy group (singlet around 3.8 ppm), and boronic acid protons (broad singlet). |
| ¹³C NMR | Aromatic carbons (multiple signals), methoxy carbon, and a carbon attached to the boron atom. |
| FTIR (cm⁻¹) | O-H stretching (boronic acid), C-H stretching (aromatic and methoxy), C=C stretching (aromatic), C-O stretching (methoxy), and C-Br stretching. |
| Mass Spec (m/z) | Molecular ion peak and characteristic isotopic pattern for bromine. |
Experimental Protocols
Synthesis of 5-Bromo-2-methoxyphenylboronic acid
A general and widely adopted method for the synthesis of arylboronic acids is through the reaction of a Grignard or organolithium reagent with a trialkyl borate, followed by acidic hydrolysis. The following is a representative protocol that can be adapted for the synthesis of 5-Bromo-2-methoxyphenylboronic acid from 1,4-dibromo-2-methoxybenzene.
Materials:
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1,4-dibromo-2-methoxybenzene
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Magnesium turnings
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Anhydrous Tetrahydrofuran (THF)
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Triisopropyl borate
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1 M Hydrochloric acid (HCl)
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Ethyl acetate
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Brine
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Anhydrous sodium sulfate
Procedure:
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Grignard Reagent Formation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings. A solution of 1,4-dibromo-2-methoxybenzene in anhydrous THF is added dropwise. The reaction is initiated, if necessary, with a small crystal of iodine or gentle heating. The mixture is then stirred at reflux until the magnesium is consumed.
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Borylation: The Grignard solution is cooled to -78 °C in a dry ice/acetone bath. A solution of triisopropyl borate in anhydrous THF is added dropwise, maintaining the temperature below -60 °C. The reaction mixture is allowed to warm to room temperature and stirred overnight.
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Hydrolysis: The reaction is quenched by the slow addition of 1 M HCl at 0 °C.
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Work-up and Purification: The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by recrystallization or column chromatography on silica gel to afford 5-Bromo-2-methoxyphenylboronic acid.
Suzuki-Miyaura Cross-Coupling Reaction
5-Bromo-2-methoxyphenylboronic acid is a key reagent in Suzuki-Miyaura cross-coupling reactions to form biaryl compounds. The following is a general protocol for the coupling of an aryl halide with 5-Bromo-2-methoxyphenylboronic acid.
Materials:
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Aryl halide (e.g., 1-bromo-4-nitrobenzene)
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5-Bromo-2-methoxyphenylboronic acid
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Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])
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Base (e.g., Potassium carbonate (K₂CO₃))
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Solvent system (e.g., Toluene/Ethanol/Water)
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Ethyl acetate
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Brine
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Anhydrous sodium sulfate
Procedure:
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Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 equiv.), 5-Bromo-2-methoxyphenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).
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Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (Nitrogen or Argon) three times.
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Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst (0.03 equiv.). Then, add the degassed solvent system (e.g., Toluene/Ethanol/Water in a 5:2:2 ratio) via syringe.
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Reaction: The reaction mixture is heated to 100 °C and stirred vigorously for 12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Work-up: After completion, the mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.
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Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by silica gel column chromatography.
Analytical Methods for Purity Assessment
High-Performance Liquid Chromatography (HPLC) is a standard method for determining the purity of 5-Bromo-2-methoxyphenylboronic acid.
HPLC Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: 0.1% Formic acid in water.
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Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Gradient: A suitable gradient from a lower to a higher percentage of Mobile Phase B.
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Flow Rate: 1.0 mL/min.
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Column Temperature: 30 °C.
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Detection: UV at 254 nm.
Safety and Handling
5-Bromo-2-methoxyphenylboronic acid should be handled with care in a well-ventilated area, and personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat should be worn. It is classified as causing skin and serious eye irritation.[6] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Applications
The primary application of 5-Bromo-2-methoxyphenylboronic acid is as a versatile building block in organic synthesis.[1] Its utility in Suzuki-Miyaura cross-coupling reactions allows for the construction of complex molecular architectures, making it a valuable reagent in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The presence of the bromo and methoxy groups provides opportunities for further functionalization, enhancing its synthetic utility.[2]
Conclusion
5-Bromo-2-methoxyphenylboronic acid is a key intermediate in organic synthesis with well-defined physical and chemical properties. Its principal application in Suzuki-Miyaura cross-coupling reactions underscores its importance in the construction of complex molecular frameworks relevant to the pharmaceutical and materials science industries. This technical guide provides a foundational understanding of its properties and applications, along with practical experimental protocols to aid researchers in its effective utilization.
